11-imino-N-(3,4,5-trimethoxyphenyl)-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinoline-10-carboxamide

• IUPAC Name: 4-imino-N-(3,4,5-trimethoxyphenyl)-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1,5,7,9(17)-tetraene-5-carboxamide
• InChI: InChI=1S/C25H27N3O5/c1-30-19-12-16(13-20(31-2)23(19)32-3)27-25(29)18-11-15-10-14-6-4-8-28-9-5-7-17(21(14)28)22(15)33-24(18)26/h10-13,26H,4-9H2,1-3H3,(H,27,29)
• InChI Key: RPENRDZJMWUVEW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)C2=CC3=CC4=C5C(=C3OC2=N)CCCN5CCC4
• Molecular Formula: C25H27N3O5
• Molecular Weight: 449.5 g/mol

Description

The compound appears to contain a trimethoxyphenyl (TMP) group. The TMP group serves as a pharmacophore in numerous potent agents exhibiting diverse bioactivity effects. This moiety is prominently present in the molecular structures of various research studies, demonstrating remarkable multi-activity or specific targeting.

Molecular Structure Analysis

The molecular structure of the compound seems to be complex, with a trimethoxyphenyl (TMP) group. The TMP group has been incorporated in a wide range of therapeutically interesting drugs.

Scientific Research Applications

Synthesis and Cytotoxic Activity

Carboxamide derivatives of benzo[b][1,6]naphthyridines have been synthesized and evaluated for their cytotoxic activities against various cancer cell lines. These compounds, including those with trimethoxyphenyl groups, have shown potent cytotoxic effects, with some exhibiting IC(50) values less than 10 nM against murine P388 leukemia, Lewis lung carcinoma, and human Jurkat leukemia cell lines. Such findings indicate the potential of these derivatives in cancer research and therapy (Deady et al., 2003).

Antibacterial and Antimicrobial Activity

Novel tetracyclic pyridone carboxylic acids have been prepared and evaluated for their antibacterial activity and DNA gyrase inhibitory activity. These studies have shown that certain derivatives possess potent antibacterial potency and DNA gyrase inhibitory activity, indicating their potential use in developing new antibacterial agents (Jinbo et al., 1993). Additionally, novel carboxamides with antimicrobial properties have been synthesized, showing significant activity against bacterial and fungal strains, suggesting their applicability in addressing infectious diseases (Zhuravel et al., 2005).

Inhibitors of Ataxia Telangiectasia Mutated (ATM) Kinase

Research into 3-quinoline carboxamides has led to the discovery of potent and selective inhibitors of the ATM kinase. These inhibitors show promise in probing ATM inhibition in vivo, potentially contributing to the development of new therapeutic agents for diseases associated with DNA damage response pathways (Degorce et al., 2016).

Future Directions

The TMP group, which is part of your compound, has been associated with a wide range of biomedical applications. Therefore, compounds containing this group could be valuable agents for future research and development.